Cas no 334019-20-4 (5-(Dimethoxymethyl)-2-fluorobenzylamine)

5-(Dimethoxymethyl)-2-fluorobenzylamine is a fluorinated benzylamine derivative featuring a dimethoxymethyl substituent at the 5-position of the aromatic ring. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both the fluorobenzylamine moiety and the dimethoxymethyl group offers opportunities for further functionalization, making it a valuable intermediate in medicinal chemistry and material science applications. Its stability under standard conditions and compatibility with common synthetic transformations enhance its utility in multistep synthesis. The compound is typically handled under inert conditions to preserve its integrity.

5-(Dimethoxymethyl)-2-fluorobenzylamine structure

334019-20-4 structure

Product Name:5-(Dimethoxymethyl)-2-fluorobenzylamine

CAS No:334019-20-4

MF:C₁₀H₁₄FNO₂

MW:199.222066402435

CID:4646586

PubChem ID:22493880

Update Time:2025-06-08

5-(Dimethoxymethyl)-2-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

- 5-(Dimethoxymethyl)-2-fluorobenzylamine
- Inchi： 1S/C10H14FNO2/c1-13-10(14-2)7-3-4-9(11)8(5-7)6-12/h3-5,10H,6,12H2,1-2H3
- InChI Key： GJYSXIZJWZVVRV-UHFFFAOYSA-N
- SMILES： C1(CN)=CC(C(OC)OC)=CC=C1F

5-(Dimethoxymethyl)-2-fluorobenzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D185515-250mg	5-(Dimethoxymethyl)-2-fluorobenzylamine	334019-20-4		250mg	$ 465.00	2022-06-05
TRC	D185515-500mg	5-(Dimethoxymethyl)-2-fluorobenzylamine	334019-20-4		500mg	$ 775.00	2022-06-05
Enamine	EN300-1706540-0.05g	[5-(dimethoxymethyl)-2-fluorophenyl]methanamine	334019-20-4	95%	0.05g	$101.0	2023-09-20
Enamine	EN300-1706540-0.1g	[5-(dimethoxymethyl)-2-fluorophenyl]methanamine	334019-20-4	95%	0.1g	$152.0	2023-09-20
Enamine	EN300-1706540-0.25g	[5-(dimethoxymethyl)-2-fluorophenyl]methanamine	334019-20-4	95%	0.25g	$216.0	2023-09-20
Enamine	EN300-1706540-0.5g	[5-(dimethoxymethyl)-2-fluorophenyl]methanamine	334019-20-4	95%	0.5g	$407.0	2023-09-20
Enamine	EN300-1706540-1.0g	[5-(dimethoxymethyl)-2-fluorophenyl]methanamine	334019-20-4	95%	1g	$528.0	2023-06-04
Enamine	EN300-1706540-2.5g	[5-(dimethoxymethyl)-2-fluorophenyl]methanamine	334019-20-4	95%	2.5g	$1034.0	2023-09-20
Enamine	EN300-1706540-5.0g	[5-(dimethoxymethyl)-2-fluorophenyl]methanamine	334019-20-4	95%	5g	$1530.0	2023-06-04
Enamine	EN300-1706540-10.0g	[5-(dimethoxymethyl)-2-fluorophenyl]methanamine	334019-20-4	95%	10g	$2269.0	2023-06-04

5-(Dimethoxymethyl)-2-fluorobenzylamine Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on 5-(Dimethoxymethyl)-2-fluorobenzylamine

Professional Introduction to 5-(Dimethoxymethyl)-2-fluorobenzylamine (CAS No. 334019-20-4)

5-(Dimethoxymethyl)-2-fluorobenzylamine, identified by its CAS number 334019-20-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both dimethoxymethyl and fluorobenzylamine functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The dimethoxymethyl group is particularly noteworthy as it can enhance the solubility and stability of the compound, making it more amenable for further chemical modifications. In contrast, the fluorobenzylamine moiety introduces a fluorine atom, which is known to influence metabolic pathways and improve binding affinity in drug molecules. These characteristics have positioned 5-(Dimethoxymethyl)-2-fluorobenzylamine as a valuable building block in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic properties. Studies have demonstrated that the introduction of fluorine atoms can lead to increased bioavailability and reduced degradation rates of pharmaceuticals. The compound 5-(Dimethoxymethyl)-2-fluorobenzylamine exemplifies this trend, as it combines the benefits of both fluorine-containing and methoxymethyl groups.

One of the most compelling applications of 5-(Dimethoxymethyl)-2-fluorobenzylamine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. The fluorobenzylamine moiety, in particular, has been shown to enhance the binding affinity of kinase inhibitors to their target enzymes.

The pharmaceutical industry has also explored the use of 5-(Dimethoxymethyl)-2-fluorobenzylamine in the development of antiviral drugs. The unique structural features of this compound allow it to interact with viral proteins in ways that can inhibit replication and spread. Recent studies have highlighted its potential in combating emerging viral threats, underscoring its importance as a pharmacological tool.

Beyond its applications in drug development, 5-(Dimethoxymethyl)-2-fluorobenzylamine has shown promise in materials science. Its ability to undergo various chemical reactions makes it a suitable candidate for synthesizing polymers and other advanced materials. These materials could find applications in electronics, coatings, and biodegradable plastics, contributing to sustainable technologies.

The synthesis of 5-(Dimethoxymethyl)-2-fluorobenzylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the complex framework of this compound.

In conclusion, 5-(Dimethoxymethyl)-2-fluorobenzylamine (CAS No. 334019-20-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and functional groups make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.